Cas no 313971-49-2 (2-amino-4-methyl-5-(piperidine-1-carbonyl)thiophene-3-carbonitrile)

• Product Name: 2-amino-4-methyl-5-(piperidine-1-carbonyl)thiophene-3-carbonitrile
• CAS No: 313971-49-2
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 1447116
• PubChem ID: 685920
• Update Time: 2025-10-30

2-amino-4-methyl-5-(piperidine-1-carbonyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-methyl-5-(piperidine-1-carbonyl)thiophene-3-carbonitrile
• 2-amino-4-methyl-5-(piperidin-1-ylcarbonyl)thiophene-3-carbonitrile
• ST078224
• 2-amino-4-methyl-5-(piperidylcarbonyl)thiophene-3-carbonitrile
• ZERO/001444
• AC1LEGQG
• ChemDiv2_000124
• Oprea1_511274
• Oprea1_520762
• MLS000108040
• 2-amino-4-methyl-5-(piperidin-1-ylcarbonyl)thiophene-3-carbonitrile; ST078224; 2-amino-4-methyl-5-(piperidylcarbonyl)thiophene-3-carbonitrile; ZERO/001444; AC1LEGQG; ChemDiv2_000124; Oprea1_511274; Oprea1_520762; MLS000108040;
• CS-0323633
• SR-01000409641-1
• SMR000104003
• 2-Amino-4-methyl-5-(piperidinocarbonyl)thiophene-3-carbonitrile
• 313971-49-2
• 2-amino-4-methyl-5-[oxo(1-piperidinyl)methyl]-3-thiophenecarbonitrile
• BDBM39319
• 2-AMINO-4-METHYL-5-(PIPERIDINOCARBONYL)-3-THIENYL CYANIDE
• cid_685920
• STK761218
• SR-01000409641
• HMS2186K12
• 3-Thiophenecarbonitrile, 2-amino-4-methyl-5-(1-piperidinylcarbonyl)-
• 2-azanyl-4-methyl-5-piperidin-1-ylcarbonyl-thiophene-3-carbonitrile
• DTXSID50350683
• AKOS001610666
• CCG-104911
• CHEMBL1497687
• HMS1369F14

• Inchi： 1S/C12H15N3OS/c1-8-9(7-13)11(14)17-10(8)12(16)15-5-3-2-4-6-15/h2-6,14H2,1H3
• InChI Key： QSJXXHXNTUWPBL-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C)=C1C(N1CCCCC1)=O)N

Computed Properties

• Exact Mass: 249.09358328g/mol
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-amino-4-methyl-5-(piperidine-1-carbonyl)thiophene-3-carbonitrile

Comprehensive Overview of 2-amino-4-methyl-5-(piperidine-1-carbonyl)thiophene-3-carbonitrile (CAS No. 313971-49-2)

The compound 2-amino-4-methyl-5-(piperidine-1-carbonyl)thiophene-3-carbonitrile (CAS No. 313971-49-2) is a structurally unique thiophene derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a thiophene core with a piperidine carbonyl moiety and a cyano group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, as its heterocyclic structure offers opportunities for modulating pharmacokinetic properties.

In recent years, the demand for custom synthesis of specialized organic intermediates like 313971-49-2 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound’s amino-thiophene scaffold is frequently explored in the design of kinase inhibitors and GPCR-targeted therapeutics, aligning with trends in precision medicine. Its piperidine-1-carbonyl group further enhances binding affinity to biological targets, a feature often highlighted in medicinal chemistry forums and patent literature.

From a synthetic perspective, 2-amino-4-methyl-5-(piperidine-1-carbonyl)thiophene-3-carbonitrile exemplifies the growing focus on fragment-based drug design. Its nitrile functionality allows for further derivatization via click chemistry or nucleophilic substitution, addressing the need for modular building blocks in lead optimization. Laboratories specializing in small-molecule libraries often prioritize such compounds due to their compatibility with parallel synthesis techniques.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike many traditional heterocyclic compounds, 313971-49-2 is designed with green chemistry principles in mind, minimizing hazardous byproducts during synthesis. This aligns with the industry’s shift toward sustainable chemical processes, a topic frequently searched in academic databases and industrial whitepapers.

Analytical characterization of CAS No. 313971-49-2 typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy, ensuring compliance with Good Manufacturing Practices (GMP). These quality control measures are critical for its use in preclinical studies, where reproducibility is paramount. The compound’s stability under various pH conditions and thermal profiles is another area of active investigation, particularly for formulation development.

Emerging applications of 2-amino-4-methyl-5-(piperidine-1-carbonyl)thiophene-3-carbonitrile extend beyond life sciences. Materials scientists are evaluating its electronic properties for potential use in organic semiconductors or photovoltaic devices, leveraging its conjugated π-system. Such interdisciplinary relevance underscores its value in both academic research and industrial R&D pipelines.

For procurement specialists, understanding the supply chain dynamics of 313971-49-2 is essential. The compound is often listed under fine chemical catalogs with detailed technical data sheets (TDS), reflecting its niche but growing market. Searches for bulk suppliers or custom synthesis services frequently include this CAS number, highlighting its commercial viability.

In summary, 2-amino-4-methyl-5-(piperidine-1-carbonyl)thiophene-3-carbonitrile represents a convergence of structural ingenuity and practical utility. Its role in advancing targeted therapies and functional materials ensures its continued relevance in scientific discourse, while its synthetic accessibility meets the demands of modern research workflows.